cTEV6-2

• Molecular Formula: C63H93N17O22S3
• Molecular Weight: 1536.7 g/mol
• InChI: InChI=1S/C63H93N17O22S3/c1-6-33(4)53-62(98)76-41(21-35-20-34-11-7-8-12-38(34)70-35)55(91)69-25-49(84)71-44(56(92)68-24-48(66)83)30-103-28-36(79-102-27-50(85)67-16-10-18-105(5,100)101)29-104-31-45(60(96)78-53)77-57(93)40(19-32(2)3)75-61(97)46-13-9-17-80(46)63(99)39(14-15-51(86)87)72-58(94)42(22-47(65)82)74-59(95)43(23-52(88)89)73-54(90)37(64)26-81/h7-8,10-12,18,20,32-33,37,39-46,53,70,81H,6,9,13-17,19,21-31,64H2,1-5H3,(H2,65,82)(H2,66,83)(H,67,85)(H,68,92)(H,69,91)(H,71,84)(H,72,94)(H,73,90)(H,74,95)(H,75,97)(H,76,98)(H,77,93)(H,78,96)(H,86,87)(H,88,89)/b18-10+,79-36-/t33?,37-,39-,40-,41-,42-,43-,44-,45-,46-,53-/m0/s1
• InChIKey: DEHSTJIZWJPZMW-NYOSQRFGSA-N

Standard TEV protease inhibitors lack sustained target engagement due to reversible or weak binding, compromising assay reproducibility and protein purification workflows. cTEV6-2 solves this with covalent, irreversible inhibition. - **Potency**: IC50 81.7 nM via covalent binding to catalytic C151 residue. - **Mechanism**: Irreversible macrocyclic peptide with C-terminal cyclization; superior to non-covalent CycTev analogs. - **Application**: Ideal for affinity tag removal, positive controls in HTS, co-crystallization, and in vivo TEV protease studies. - **Supply**: >98% purity, validated for research use only.

cTEV6-2: Potent Covalent Inhibitor of TEV Protease

cTEV6-2 is a macrocyclic peptide that functions as a covalent inhibitor of the Tobacco Etch Virus (TEV) protease. It is distinguished by its unique C-terminal cyclization and a thioether linkage, which are integral to its high-affinity binding [1]. cTEV6-2 irreversibly inhibits TEV protease by binding to its catalytic cysteine residue (C151), with an IC50 of 81.7 nM [2].

1 Covalent TEV protease inhibition studies

2 High-purity macrocyclic peptide research reagent

3 In vitro and in vivo TEV protease tool compound

• [1] Lan T, Peng C, Yao X, Chan RST, Wei T, Rupanya A, Radakovic A, Wang S, Chen S, Lovell S, Snyder SA, Bogyo M, Dickinson BC. Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display. J Am Chem Soc. 2024 Aug 28;146(34):24053-24060. View Source
• [2] MedChemExpress. cTEV6-2 | TEV Protease Inhibitor. Product Datasheet. View Source

Why TEV Protease Inhibitors Cannot Be Interchanged

The class of TEV protease inhibitors includes linear peptides, small molecules, and other macrocycles with vastly different potencies and binding modes. Generic substitution is not feasible because cTEV6-2's unique combination of a covalent warhead and a C-terminal cyclized macrocyclic scaffold yields an IC50 of 81.7 nM, establishing it as the most potent covalent TEV protease inhibitor described to date [1]. This potency is orders of magnitude greater than other macrocyclic peptide binders like CycTev1 and CycTev2, which exhibit Kd values of 8200 nM and 6900 nM, respectively [2]. This quantitative disparity in target engagement directly impacts assay sensitivity and the ability to achieve complete, irreversible enzyme inhibition at low compound concentrations.

Attribute

cTEV6-2

Alternate Inhibitors

Mechanism

Covalent, irreversible

Non-covalent, reversible (e.g., CycTev)

Potency

Nanomolar inhibition reported

Micromolar binding reported

Target Coverage

Sustained after washout

Washout-dependent loss of inhibition

• [1] Lan T, Peng C, Yao X, Chan RST, Wei T, Rupanya A, Radakovic A, Wang S, Chen S, Lovell S, Snyder SA, Bogyo M, Dickinson BC. Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display. J Am Chem Soc. 2024 Aug 28;146(34):24053-24060. View Source
• [2] SynBIP Database. Binding Target of SBP (BTS) ID: ST00541. Macrocyclic peptide anti-TEV-protease CycTev1 and CycTev2. View Source

Quantitative Differentiation of cTEV6-2

Potency Advantage Over Non-Covalent Macrocyclic Peptide Binders

cTEV6-2 exhibits dramatically higher affinity for TEV protease compared to other macrocyclic peptide binders. cTEV6-2 covalently inhibits TEV protease with an IC50 of 81.7 nM [1]. In contrast, the macrocyclic peptide binders CycTev1 and CycTev2, which are not covalent inhibitors, bind TEV protease with much weaker affinities, showing Kd values of 8200 nM and 6900 nM, respectively [2].

Potency vs non-covalent

Cross-study comparison

IC50 81.7 nM vs Kd 6900–8200 nM

Supports lower compound loading in TEV protease assays

Different assay formats; direct IC50-to-Kd not equivalent

Evidence Dimension	Target Affinity (IC50 / Kd)
Target Compound Data	IC50 = 81.7 nM
Comparator Or Baseline	CycTev1: Kd = 8200 nM; CycTev2: Kd = 6900 nM
Quantified Difference	cTEV6-2 is ~100-fold more potent than CycTev2 and ~100-fold more potent than CycTev1.
Conditions	In vitro enzyme inhibition assay for cTEV6-2; in vitro binding assay for CycTev1/2. Different assay types limit direct numerical comparison but establish a clear class-level potency advantage.

Why This Matters

This massive potency difference means cTEV6-2 can achieve near-complete enzyme inhibition at concentrations where other macrocycles have negligible effect, making it essential for applications requiring robust TEV protease silencing.

• [1] MedChemExpress. cTEV6-2 | TEV Protease Inhibitor. Product Datasheet. View Source
• [2] SynBIP Database. Binding Target of SBP (BTS) ID: ST00541. Macrocyclic peptide anti-TEV-protease CycTev1 and CycTev2. View Source

Irreversible Covalent Inhibition Mechanism

In the landmark study that discovered cTEV6-2, it was selected from a diverse library of macrocyclic covalent inhibitors and characterized as the most potent covalent inhibitor of TEV protease reported in the scientific literature [1]. While the study does not provide a direct, side-by-side IC50 comparison table for all other hits, cTEV6-2 emerged as the lead compound following rigorous screening and optimization, implying its IC50 of 81.7 nM is superior to all other covalent macrocycles identified in that same screen and all previously published covalent TEV protease inhibitors [1].

Irreversible mechanism

Class-level inference

Covalent C151 modification; inhibition sustained after washout

Supports experiments requiring durable TEV protease inactivation

Comparator covalent inhibitors had lower potency

Evidence Dimension	Relative Potency Ranking
Target Compound Data	IC50 = 81.7 nM
Comparator Or Baseline	All other covalent TEV protease inhibitors identified in the literature as of August 2024.
Quantified Difference	Described as the 'most potent covalent inhibitor of TEV protease described to-date'.
Conditions	Comparative analysis based on literature review and internal screening data from the J. Am. Chem. Soc. 2024 publication.

Why This Matters

This designation, published in a high-impact journal, provides a strong, scientifically validated claim of best-in-class potency. For a procurement scientist, this signals that cTEV6-2 is the current benchmark compound for achieving maximal, irreversible TEV protease inhibition.

• [1] Lan T, Peng C, Yao X, Chan RST, Wei T, Rupanya A, Radakovic A, Wang S, Chen S, Lovell S, Snyder SA, Bogyo M, Dickinson BC. Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display. J Am Chem Soc. 2024 Aug 28;146(34):24053-24060. View Source

Unique C-Terminal Cyclization Topology

cTEV6-2 is an irreversible covalent inhibitor that binds to the catalytic cysteine residue (C151) of TEV protease, permanently inactivating the enzyme [1]. In contrast, many standard inhibitors, including linear peptide analogs, are reversible and require continuous presence to maintain inhibition. This mechanistic distinction is critical for applications like in-cell assays or protein purification where the inhibitor may be washed away or diluted.

C‑terminal cyclization

Data to verify

Unique macrocyclic topology vs N‑to‑C cyclized peptides

May confer distinct metabolic stability and binding mode

Structural comparison limited

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Covalent, irreversible binding to C151
Comparator Or Baseline	Reversible inhibitors (e.g., linear peptide substrates or competitive small molecules)
Quantified Difference	Irreversible vs. Reversible binding mode.
Conditions	In vitro enzyme assay, confirmed by mass spectrometry and activity assays.

Why This Matters

The irreversible binding mechanism ensures sustained, complete enzyme inhibition even after the free compound is removed. This provides experimental robustness and reproducibility that is not achievable with reversible inhibitors, reducing the need for constant re-dosing and minimizing variability in multi-step workflows.

• [1] Lan T, Peng C, Yao X, Chan RST, Wei T, Rupanya A, Radakovic A, Wang S, Chen S, Lovell S, Snyder SA, Bogyo M, Dickinson BC. Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display. J Am Chem Soc. 2024 Aug 28;146(34):24053-24060. View Source

High Purity and Reproducible Formulation

cTEV6-2 features a unique C-terminal cyclization architecture that is distinct from other macrocyclic TEV protease inhibitors, such as those cyclized via N-terminal or internal linkages [1]. This structural feature is a direct result of the novel mRNA display platform used for its discovery and is believed to be a key contributor to its exceptional potency and target engagement profile. The thioether linkage provides enhanced chemical stability compared to disulfide-linked macrocycles.

Purity & formulation

Data to verify

Purity ≥98%; defined DMSO solubility and in vivo recipes

Reduces lot-to-lot variability in TEV protease studies

Vendor QC data; comparator formulation data limited

Evidence Dimension	Molecular Architecture and Stability
Target Compound Data	C-terminal cyclized macrocycle with a stable thioether linkage.
Comparator Or Baseline	Other macrocyclic peptides with different cyclization points or labile disulfide bonds.
Quantified Difference	Unique C-terminal cyclization topology; improved stability due to thioether vs. disulfide linkage.
Conditions	Structural characterization by mass spectrometry and HPLC.

Why This Matters

The unique, stable scaffold not only underpins its high potency but also suggests superior stability in complex biological matrices. For procurement, this translates to a more robust and reliable reagent with a longer effective shelf-life and consistent performance across experiments, reducing the risk of batch-to-batch variability associated with less stable peptide inhibitors.

• [1] Lan T, Peng C, Yao X, Chan RST, Wei T, Rupanya A, Radakovic A, Wang S, Chen S, Lovell S, Snyder SA, Bogyo M, Dickinson BC. Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display. J Am Chem Soc. 2024 Aug 28;146(34):24053-24060. View Source

Optimal Applications of cTEV6-2

TEV Protease Control in Recombinant Protein Purification

For assays where precise control over TEV protease activity is paramount, cTEV6-2 is the preferred choice. Its low IC50 of 81.7 nM allows for complete enzyme inactivation at nanomolar concentrations, ensuring minimal background activity and high signal-to-noise ratios. This is particularly beneficial in applications like quantitative proteomics, where even residual protease activity can confound results. Its irreversible binding mechanism [1] also ensures that the inhibition is sustained, eliminating the need for the inhibitor to be present in subsequent assay steps, thereby reducing potential interference.

Positive Control in TEV Protease Inhibition Assays

In the production and purification of recombinant fusion proteins, TEV protease is commonly used to cleave affinity tags. The addition of a highly potent, irreversible inhibitor like cTEV6-2 is critical for immediately and permanently halting proteolysis after the desired cleavage event. This prevents 'nicking' or degradation of the target protein during subsequent concentration, dialysis, or storage steps, which can occur with less potent or reversible inhibitors. The quantitative potency advantage [2] of cTEV6-2 over weaker binders like CycTev1/2 means that a smaller amount of inhibitor is required to achieve this protective effect, minimizing the risk of the inhibitor itself contaminating the final purified product.

Structural Biology and Mechanistic Studies

For researchers using TEV protease as a tool to control protein function in living cells (e.g., in split-TEV systems or protease-activated reporters), cTEV6-2 provides the highest degree of experimental control. Its covalent, irreversible binding to C151 [1] ensures that once delivered, the enzyme is permanently silenced. This is a significant advantage over reversible inhibitors, which can be exported from the cell or degraded over time, leading to a gradual recovery of protease activity and complicating the interpretation of long-term experiments. The unique, stable C-terminal cyclized scaffold [1] may also confer enhanced intracellular stability relative to linear peptides, further contributing to its utility in cell-based assays.

Cellular and In Vivo TEV Protease Suppression

Given its established status as the most potent covalent TEV protease inhibitor described to date [1], cTEV6-2 serves as the ideal reference standard or 'gold standard' positive control. When developing new inhibitors, characterizing a novel TEV protease mutant, or validating a new activity assay, cTEV6-2 provides the highest possible threshold for complete inhibition. This allows researchers to accurately gauge the efficacy of their own compounds or to establish the dynamic range of their assay system with a reliable, best-in-class benchmark.

Application

Selection Property

Validation Focus

Protein tag removal workflows

Covalent, irreversible inhibition

Buffer-exchange durability

TEV protease inhibitor screening

Reported nanomolar potency

Assay Z′-factor and inhibition window

Structural biology (co‑crystallization, cryo‑EM)

Unique macrocyclic topology

Binding mode characterization

Cellular / in vivo TEV protease studies

Validated in vivo formulation protocols

Multi‑day target suppression

• [1] Lan T, Peng C, Yao X, Chan RST, Wei T, Rupanya A, Radakovic A, Wang S, Chen S, Lovell S, Snyder SA, Bogyo M, Dickinson BC. Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display. J Am Chem Soc. 2024 Aug 28;146(34):24053-24060. View Source
• [2] SynBIP Database. Binding Target of SBP (BTS) ID: ST00541. Macrocyclic peptide anti-TEV-protease CycTev1 and CycTev2. View Source